Cas no 10488-23-0 (rac-(1R,2S)-2-(propan-2-yl)cyclohexan-1-ol, trans)

• Product Name: rac-(1R,2S)-2-(propan-2-yl)cyclohexan-1-ol, trans
• CAS No: 10488-23-0
• MF: C₉H₁₈O
• MW: 142.238623142242
• CID: 1146381
• PubChem ID: 6993455
• Update Time: 2025-06-14

rac-(1R,2S)-2-(propan-2-yl)cyclohexan-1-ol, trans Chemical and Physical Properties

Names and Identifiers

• Cyclohexanol, 2-(1-methylethyl)-, trans-
• rac-(1R,2S)-2-(propan-2-yl)cyclohexan-1-ol, trans
• 98102-89-7
• rac-(1R,2S)-2-(propan-2-yl)cyclohexan-1-ol
• EN300-6743063
• 10488-23-0
• (1R,2S)-2-(propan-2-yl)cyclohexan-1-ol
• EN300-1635684
• SCHEMBL10070056
• (1s,2r)-2-isopropylcyclohexanol (en)cyclohexanol, 2-(1-methylethyl)- (en)
• trans-2-Isopropylcyclohexanol

• Inchi： 1S/C9H18O/c1-7(2)8-5-3-4-6-9(8)10/h7-10H,3-6H2,1-2H3/t8-,9+/m0/s1
• InChI Key： IXVGVVQGNQZQGD-DTWKUNHWSA-N
• SMILES： O[C@@H]1CCCC[C@H]1C(C)C

Computed Properties

• Exact Mass: 142.135765193g/mol
• Monoisotopic Mass: 142.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 98.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 20.2Ų

Additional information on rac-(1R,2S)-2-(propan-2-yl)cyclohexan-1-ol, trans

Recent Advances in the Study of rac-(1R,2S)-2-(propan-2-yl)cyclohexan-1-ol, trans (CAS: 10488-23-0)

The compound rac-(1R,2S)-2-(propan-2-yl)cyclohexan-1-ol, trans (CAS: 10488-23-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral cyclohexanol derivative is of particular interest due to its potential applications in asymmetric synthesis, drug development, and as a key intermediate in the production of bioactive molecules. Recent studies have focused on its stereoselective synthesis, pharmacological properties, and its role in the development of novel therapeutic agents.

One of the most notable advancements in the study of this compound is its application in the synthesis of enantiomerically pure pharmaceuticals. Researchers have developed innovative catalytic methods to achieve high enantioselectivity in the production of rac-(1R,2S)-2-(propan-2-yl)cyclohexan-1-ol, trans, which is crucial for minimizing side effects and enhancing the efficacy of chiral drugs. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of asymmetric hydrogenation techniques to produce this compound with over 95% enantiomeric excess (ee).

In addition to its synthetic applications, rac-(1R,2S)-2-(propan-2-yl)cyclohexan-1-ol, trans has been investigated for its potential pharmacological activities. Preliminary in vitro studies suggest that this compound exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways, making it a candidate for further development as an anti-inflammatory agent. However, more extensive in vivo studies are required to validate these findings and assess its safety profile.

The compound's physicochemical properties, such as its solubility and stability, have also been a focus of recent research. Understanding these properties is essential for its formulation into viable drug products. A 2022 study in the European Journal of Pharmaceutical Sciences explored the use of various excipients to enhance the bioavailability of rac-(1R,2S)-2-(propan-2-yl)cyclohexan-1-ol, trans, highlighting the challenges and opportunities in its pharmaceutical development.

Looking ahead, the continued exploration of rac-(1R,2S)-2-(propan-2-yl)cyclohexan-1-ol, trans holds promise for advancing both synthetic chemistry and drug discovery. Future research directions may include the development of more efficient synthetic routes, detailed mechanistic studies of its biological activities, and its incorporation into novel drug delivery systems. As the field progresses, this compound is likely to play an increasingly important role in the development of next-generation therapeutics.